Cas no 1803796-16-8 (Methyl 2-bromo-6-(2-chloropropanoyl)phenylacetate)

• Product Name: Methyl 2-bromo-6-(2-chloropropanoyl)phenylacetate
• CAS No: 1803796-16-8
• MF: C₁₂H₁₂BrClO₃
• MW: 319.578882217407
• CID: 4979282
• Update Time: 2025-07-20

Methyl 2-bromo-6-(2-chloropropanoyl)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-bromo-6-(2-chloropropanoyl)phenylacetate

• Inchi： 1S/C12H12BrClO3/c1-7(14)12(16)8-4-3-5-10(13)9(8)6-11(15)17-2/h3-5,7H,6H2,1-2H3
• InChI Key： MXOZFQRRAGENLN-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(C(C(C)Cl)=O)=C1CC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 296
• XLogP3: 3.1
• Topological Polar Surface Area: 43.4

Additional information on Methyl 2-bromo-6-(2-chloropropanoyl)phenylacetate

Methyl 2-bromo-6-(2-chloropropanoyl)phenylacetate (CAS No. 1803796-16-8): A Comprehensive Overview

Methyl 2-bromo-6-(2-chloropropanoyl)phenylacetate (CAS No. 1803796-16-8) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its unique structural features, serves as a versatile intermediate in the development of novel therapeutic agents. Its molecular architecture, featuring both bromo and chloro substituents, makes it particularly valuable for constructing complex molecules with tailored biological activities.

The synthesis of Methyl 2-bromo-6-(2-chloropropanoyl)phenylacetate involves a series of well-defined chemical transformations that highlight the compound's synthetic utility. The presence of the bromo and chloro groups provides reactive sites for further functionalization, enabling chemists to explore diverse chemical pathways. These include nucleophilic aromatic substitution, cross-coupling reactions, and condensation processes, which are pivotal in constructing more intricate molecular frameworks.

In recent years, there has been a growing interest in the development of small-molecule inhibitors targeting various biological pathways. The structural motif of Methyl 2-bromo-6-(2-chloropropanoyl)phenylacetate aligns well with this trend, as it can be modified to produce compounds with potential pharmacological activity. For instance, derivatives of this compound have been explored as inhibitors of kinases and other enzymes implicated in cancer and inflammatory diseases. The bromo and chloro substituents are particularly useful in these contexts, as they can be readily transformed into other functional groups through palladium-catalyzed cross-coupling reactions.

One of the most compelling aspects of Methyl 2-bromo-6-(2-chloropropanoyl)phenylacetate is its role in the synthesis of heterocyclic compounds. Heterocycles are a cornerstone of modern drug discovery, with many approved drugs featuring nitrogen-containing rings that contribute to their biological activity. The compound's structure provides a scaffold for constructing various heterocycles, including pyrazoles, triazoles, and indoles, through cyclization reactions. These heterocyclic derivatives have shown promise in preclinical studies as potential therapeutic candidates.

The pharmaceutical industry has also leveraged Methyl 2-bromo-6-(2-chloropropanoyl)phenylacetate for the development of targeted therapies. Its ability to serve as a precursor for molecules with specific binding affinities has made it valuable in the design of ligands for receptor-based therapies. For example, derivatives of this compound have been investigated as potential agonists or antagonists for G protein-coupled receptors (GPCRs), which are involved in numerous physiological processes and are key targets for drug development.

Another area where Methyl 2-bromo-6-(2-chloropropanoyl)phenylacetate has found utility is in the synthesis of protease inhibitors. Proteases are enzymes that play critical roles in various biological pathways, including those involved in inflammation and cancer progression. By modifying the structure of this compound to target specific protease active sites, researchers have developed molecules that can modulate these pathways effectively. The bromo and chloro groups facilitate the introduction of additional functional groups that enhance binding interactions with the target protease.

The agrochemical sector has also shown interest in Methyl 2-bromo-6-(2-chloropropanoyl)phenylacetate, particularly for its potential use in developing novel pesticides and herbicides. The structural features of this compound allow for the creation of molecules that can interact with biological targets in plants and pests, offering new solutions for crop protection. Research has focused on its derivatives as potent inhibitors of enzymes involved in plant growth regulation and pest metabolism.

In conclusion, Methyl 2-bromo-6-(2-chloropropanoyl)phenylacetate (CAS No. 1803796-16-8) is a multifaceted compound with significant applications across multiple industries. Its unique structural properties make it an invaluable intermediate in pharmaceutical synthesis, enabling the development of novel therapeutic agents targeting various diseases. Additionally, its utility in agrochemical applications highlights its versatility beyond traditional medicinal chemistry applications. As research continues to uncover new synthetic possibilities and biological functions associated with this compound, its importance is likely to grow further.